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Compound of Interest

Compound Name: MRS-1191
CAS No.: 9000-21-9
Cat. No.: B7772452
Get Quote
. J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents like MRS-1191 is a critical component of laboratory
safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for MRS-1191 is
not readily available in public databases, this guide provides a comprehensive disposal plan
based on the general principles of chemical waste management for research compounds.

MRS-1191 is identified as a potent and selective A3 adenosine receptor antagonist, belonging
to the dihydropyridine class of compounds. The inherent biological activity and the general
characteristics of complex organic molecules necessitate a cautious and informed approach to
its disposal.

Quantitative Data Summary

For quick reference, the known quantitative data for MRS-1191 is summarized in the table
below. The absence of a detailed public SDS means that hazard-specific data such as LD50 or
permissible exposure limits are not available.
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Property Value
Molecular Formula C31H27NOa4
Molecular Weight 477.55 g/mol

Step-by-Step Disposal Protocol for MRS-1191

The following protocol is a step-by-step guide for the safe disposal of MRS-1191 in a laboratory
setting. This procedure is based on established best practices for chemical waste management
and should be executed in conjunction with your institution's specific Environmental Health and
Safety (EHS) guidelines.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye Protection: Always wear chemical safety goggles.

+ Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).
o Body Protection: A standard laboratory coat is required.

o Work Area: Conduct all handling and preparation for disposal within a certified chemical fume
hood to minimize inhalation exposure.

2. Waste Identification and Classification:

e Hazard Assessment: In the absence of a specific SDS, treat MRS-1191 as a hazardous
chemical with unknown toxicity. The compound's biological activity suggests it may have
pharmacological effects in humans.

e Waste Stream: Classify MRS-1191 waste as "Hazardous Chemical Waste." Do not mix it
with non-hazardous or biological waste streams.

3. Waste Segregation and Collection:

e Solid Waste:
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o Collect any solid MRS-1191, contaminated personal protective equipment (e.g., gloves,
weighing paper), and empty vials in a dedicated, properly labeled hazardous waste
container.

o The container must be made of a compatible material (e.g., polyethylene) and have a
secure, tight-fitting lid.

e Liquid Waste:

o Solutions containing MRS-1191 should be collected in a designated liquid hazardous
waste container.

o Do not mix with incompatible chemicals. Pay close attention to the solvent used to
dissolve MRS-1191 and segregate waste based on solvent characteristics (e.g.,
halogenated vs. non-halogenated solvents) as per your institution's guidelines.[1]

o The liquid waste container must be stored in secondary containment to prevent spills.
4. Labeling of Waste Containers:
o Properly label all waste containers with the following information:

The words "Hazardous Waste"

[e]

The full chemical name: "MRS-1191"

o

[¢]

The solvent(s) and their approximate concentrations.

The date the waste was first added to the container.

[e]

[e]

The name of the principal investigator or research group.
5. Storage of Chemical Waste:

» Store the waste containers in a designated and clearly marked satellite accumulation area
within the laboratory.

e Ensure containers are kept closed except when adding waste.[1]
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e Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely toxic
waste in the satellite accumulation area.[2]

6. Arranging for Disposal:

e Once the waste container is full or has been in storage for the maximum allowable time
(consult your EHS office for specific time limits, often not exceeding one year), arrange for its
collection by your institution's EHS department or a licensed hazardous waste disposal
contractor.[2][3]

» Follow your institution's specific procedures for requesting a waste pickup.
7. Decontamination of Reusable Glassware:
« If reusable glassware has come into contact with MRS-1191, it should be decontaminated.

 Triple rinse the glassware with a suitable solvent (e.g., the solvent used to dissolve the
compound, followed by a more volatile solvent like acetone or ethanol).

o Collect the rinsate as hazardous liquid waste.
 After rinsing, the glassware can be washed using standard laboratory procedures.

Experimental Workflow for MRS-1191 Disposal

The logical flow for the proper disposal of MRS-1191 is depicted in the diagram below. This
workflow emphasizes the decision-making process and the critical steps from handling to final
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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